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Compound of Interest

Compound Name: 3-Ethyl-4,5-dimethyloctane

Cat. No.: B15458121 Get Quote

Disclaimer: Specific handling and safety data for 3-Ethyl-4,5-dimethyloctane is limited. The

following protocols and safety information are based on data for structurally similar flammable

alkanes and general laboratory safety principles. Researchers should always consult the most

current Safety Data Sheet (SDS) if one becomes available and perform a thorough risk

assessment before use.

Physicochemical Properties
The following table summarizes the known and computed physicochemical properties of 3-
Ethyl-4,5-dimethyloctane.
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Property Value Source

Molecular Formula C₁₂H₂₆ [1][2]

Molecular Weight 170.33 g/mol [1][2]

CAS Number 62183-72-6 [1][2]

IUPAC Name 3-ethyl-4,5-dimethyloctane [1]

Boiling Point Data not available

Melting Point Data not available

Flash Point
Data not available (Expected

to be flammable)

Density Data not available

Vapor Pressure Data not available

Solubility Insoluble in water (predicted)

XLogP3 5.8 [1]

Hazard Identification and Classification
Based on the data for similar alkanes, 3-Ethyl-4,5-dimethyloctane is anticipated to have the

following hazards.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquids 🔥 Warning
H226: Flammable

liquid and vapor

Skin

Corrosion/Irritation
❕ Warning

H315: Causes skin

irritation

Eye Irritation ❕ Warning
H319: Causes serious

eye irritation

STOT - Single

Exposure
❕ Warning

H336: May cause

drowsiness or

dizziness

Note: This classification is extrapolated from data for similar compounds like 4,5-

Dimethyloctane[3].

Experimental Protocols
Proper PPE is mandatory when handling 3-Ethyl-4,5-dimethyloctane.

Eye and Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or

NIOSH (US) standards. A face shield should be worn if there is a splash hazard[4][5].

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., Nitrile rubber) of a suitable thickness.

Inspect gloves for integrity before each use.

Lab Coat: A flame-resistant lab coat is required.

Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: If working in a poorly ventilated area or if exposure limits are likely to

be exceeded, use a NIOSH-approved respirator with an organic vapor cartridge[4].

Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood[5].

Keep away from heat, sparks, open flames, and other ignition sources[3][5].

Use only non-sparking tools and explosion-proof equipment[3][5].

Ground and bond containers when transferring material to prevent static discharge[3][5].

Avoid contact with skin and eyes. Avoid inhalation of vapor or mist[5].

Handle in accordance with good industrial hygiene and safety practices[5].

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area[3][5].

Keep in a designated flammable liquids storage cabinet.

Store away from strong oxidizing agents[3].

Small Spills (in a fume hood):

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the area immediately.

Remove all sources of ignition.

Ventilate the area.

Contain the spill if possible without risk.
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Follow institutional emergency response procedures.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist[4].

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops[4].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek medical attention[4].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention[4].

Dispose of waste in accordance with all local, state, and federal regulations.

Waste material should be considered hazardous.

Dispose of contents and container to an approved waste disposal plant[4][5]. Do not

discharge into sewer systems[4].

Visualizations
The following diagram illustrates a logical workflow for the safe handling of 3-Ethyl-4,5-
dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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